Cas no 693266-56-7 (N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide)

• Product Name: N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide
• CAS No: 693266-56-7
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 6089772
• PubChem ID: 2942448
• Update Time: 2025-05-20

N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide
• SCHEMBL4254513
• 693266-56-7
• Z27794642
• EN300-26868634
• AKOS034027142
• BDBM50336239
• CHEMBL1669647

• Inchi： 1S/C19H22N4O4/c1-21-8-10-22(11-9-21)17-7-6-14(12-18(17)23(25)26)19(24)20-15-4-3-5-16(13-15)27-2/h3-7,12-13H,8-11H2,1-2H3,(H,20,24)
• InChI Key： LYHDHDQOYKWABN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(NC2C=CC=C(C=2)OC)=O)C=CC=1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide

Professional Introduction to N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide (CAS No. 693266-56-7)

N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 693266-56-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key pharmacophoric elements that make it particularly interesting for medicinal chemists and biologists.

The compound's core structure consists of a benzamide moiety linked to a piperazine ring, with substituents that enhance its potential biological activity. Specifically, the presence of a 3-methoxyphenyl group and a 3-nitrobenzamide group contributes to its distinct chemical profile. These functional groups are known to influence the compound's solubility, metabolic stability, and interactions with biological targets. The 3-methoxyphenyl group, in particular, is often associated with enhanced binding affinity to certain receptors, while the nitrobenzamide moiety can modulate enzyme activity and signal transduction pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of piperazine derivatives. Piperazine-based compounds are widely recognized for their ability to modulate neurotransmitter systems, making them valuable in the treatment of neurological and psychiatric disorders. The addition of a methyl group at the 4-position of the piperazine ring further enhances its pharmacological potential by improving metabolic stability and reducing off-target effects. This modification is particularly relevant in the context of developing safer and more effective drugs.

The nitro group in the 3-nitrobenzamide moiety is another critical feature that contributes to the compound's biological activity. Nitroaromatic compounds have been extensively studied for their potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial effects. The nitro group can undergo reduction to form an amine, which can alter the compound's pharmacokinetic properties and bioavailability. This redox chemistry makes N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide a particularly intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex organic molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide for further experimental validation. By leveraging these computational methods, scientists can design virtual screens that rapidly assess the potential of various derivatives before investing significant resources in synthesis and testing.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, are often employed to construct the desired molecular framework efficiently. The methoxy group at the 3-position of the phenyl ring is particularly sensitive to oxidative conditions, necessitating careful optimization of reaction parameters to prevent unwanted side products.

The pharmacological profile of N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide has been preliminarily evaluated in several in vitro assays. These studies have revealed promising interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in neurotransmitter metabolism. Such findings underscore its potential as a lead compound for further development.

In vivo studies are essential for validating the pharmacological activity observed in vitro and assessing the compound's overall safety profile. Animal models provide a valuable platform for evaluating efficacy and tolerability before human clinical trials can be initiated. The combination of structural features such as the 3-methoxyphenyl group and the methylated piperazine ring suggests that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and reduced toxicity.

The growing interest in targeted drug delivery systems has also opened new avenues for exploring applications of compounds like N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide. Nanotechnology-based delivery platforms offer the potential to enhance drug solubility, improve tissue penetration, and reduce systemic side effects. By integrating this compound into advanced delivery systems, researchers aim to develop more effective therapies with improved patient compliance.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for comprehensive characterization of candidate compounds throughout all stages of clinical development. Regulatory agencies require detailed information on chemical structure, synthesis methods, physicochemical properties, and toxicological profiles before approving new drugs for market use. The robust characterization of N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide will be crucial for navigating these regulatory pathways successfully.

In conclusion, N-(3-methoxyphenyl)-4-(4-methylpiperazin-1-yl)-3-nitrobenzamide (CAS No. 693266-56-7) represents a compelling candidate for further exploration in pharmaceutical research due to its unique structural features and promising pharmacological profile. Its combination of a 3-methoxyphenyl group, a methylated piperazine ring, and a nitrobenzamide moiety positions it as a valuable tool for developing novel therapeutic agents. With continued research efforts focused on optimizing its synthesis, evaluating its biological activity, and exploring novel delivery systems, this compound holds significant potential for addressing unmet medical needs.